(3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-4-[(2R,4R,5R,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione

• Molecular Formula: C37H67NO13
• Molecular Weight: 733.9 g/mol
• IUPAC Name: (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-4-[(2R,4R,5R,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione
• InChI: InChI=1S/C37H67NO13/c1-14-25-37(10,45)30(41)20(4)27(39)18(2)16-35(8,44)32(51-34-28(40)24(38(11)12)15-19(3)47-34)21(5)29(22(6)33(43)49-25)50-26-17-36(9,46-13)31(42)23(7)48-26/h18-26,28-32,34,40-42,44-45H,14-17H2,1-13H3/t18-,19-,20+,21+,22-,23+,24+,25-,26+,28-,29+,30-,31-,32-,34+,35-,36-,37-/m1/s1
• InChI Key: ULGZDMOVFRHVEP-WMCFNLBESA-N
• Isomeric SMILES: CC[C@@H]1[C@@]([C@@H]([C@H](C(=O)[C@@H](C[C@@]([C@@H]([C@H]([C@@H]([C@H](C(=O)O1)C)O[C@H]2C[C@@]([C@@H]([C@@H](O2)C)O)(C)OC)C)O[C@H]3[C@@H]([C@H](C[C@H](O3)C)N(C)C)O)(C)O)C)C)O)(C)O
• Canonical SMILES: CCC1C(C(C(C(=O)C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)O)(C)O)C)C)O)(C)O
• synonyms: Erycette; Erymax; Erythromycin; Erythromycin A; Erythromycin C; Erythromycin Lactate; Erythromycin Phosphate; Ilotycin; Lactate, Erythromycin; Phosphate, Erythromycin; T Stat; T-Stat; TStat

Description

A bacteriostatic antibiotic macrolide produced by Streptomyces erythreus. Erythromycin A is considered its major active component. In sensitive organisms, it inhibits protein synthesis by binding to 50S ribosomal subunits. This binding process inhibits peptidyl transferase activity and interferes with translocation of amino acids during translation and assembly of proteins.

Scientific Research Applications

1. Structural Studies in Medicinal Chemistry

• Research into the synthesis of telithromycin derivatives, starting from Clarithromycin, has led to the discovery of new by-products. These by-products, similar in structure to the compound , were extensively studied using 2D NMR and single crystal X-ray diffraction techniques, providing insights into their potential applications in medicinal chemistry (Munigela et al., 2009).

2. Kinetic Studies for Drug Analysis

• The compound's similarity to erythromycin, a macrolide antibiotic, has been utilized in kinetic studies to develop new analytical methods for drug detection. This involves the formation of charge transfer complexes, a technique that proves useful in pharmacological analysis (Gloria, 2018).

3. Synthesis of Complex Molecular Structures

• The compound's structural complexity provides a template for synthesizing intricate molecular architectures, beneficial in organic chemistry and drug development. These studies contribute to the synthesis of novel organic compounds, demonstrating the compound's relevance in synthetic organic chemistry (Cossy et al., 1995).

4. Research in Antineoplastic Agents

• The compound's structural resemblance to epirubicin, an antineoplastic agent, indicates its potential use in cancer research. Studies involving similar compounds focus on interactions with DNA and cancer cell lines, suggesting its significance in developing new cancer therapies (Karadurmus et al., 2017).